Cas no 89157-41-5 (Octanoic acid, 3-hydroxy-2-methyl-, methyl ester)
89157-41-5 structure
Product Name:Octanoic acid, 3-hydroxy-2-methyl-, methyl ester
CAS No:89157-41-5
MF:C10H20O3
MW:188.264003753662
CID:610137
PubChem ID:12755437
Update Time:2025-04-19
Octanoic acid, 3-hydroxy-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 3-hydroxy-2-methyl-, methyl ester
- methyl 3-hydroxy-2-methyloctanoate
- 89157-41-5
- AKOS011680681
- DTXSID00509023
-
- Inchi: 1S/C10H20O3/c1-4-5-6-7-9(11)8(2)10(12)13-3/h8-9,11H,4-7H2,1-3H3
- InChI Key: HZYIMDGYVOETSV-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)OC)C)CCCCC
Computed Properties
- Exact Mass: 188.14124450g/mol
- Monoisotopic Mass: 188.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
Octanoic acid, 3-hydroxy-2-methyl-, methyl ester Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
89157-41-5 (Octanoic acid, 3-hydroxy-2-methyl-, methyl ester) Related Products
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